Cas no 21962-53-8 (3-formyl-4-methoxybenzonitrile)
3-Formyl-4-methoxybenzonitrile is a versatile aromatic compound featuring both formyl and nitrile functional groups on a methoxy-substituted benzene ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles and fine chemicals. The electron-withdrawing nitrile and formyl groups enhance reactivity in nucleophilic additions and condensations, while the methoxy group offers tunable electronic properties. This compound is well-suited for pharmaceutical and agrochemical applications, where its functional groups enable precise derivatization. High purity grades ensure consistent performance in sensitive reactions. Its stability under standard conditions and compatibility with common solvents further facilitate handling in laboratory and industrial settings.
21962-53-8 structure
Product Name:3-formyl-4-methoxybenzonitrile
CAS No:21962-53-8
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD13195275
CID:1405017
PubChem ID:329764475
Update Time:2025-06-08
3-formyl-4-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-formyl-4-methoxybenzonitrile
- 3-cyano6-methoxybenzaldehyde
- FT-0687018
- KB-43016
- 2-Methoxy-5-cyanobenzaldehyde
- 5-CYANO-2-METHOXY BENZALDEHYDE
- N-NITROSO METHYL UREA
- 5-Cyano-2-methoxybenzaldehyde
- A51135
- DTXSID90437124
- A851170
- SCHEMBL5221782
- 5-Cyano-2-methoxybenzaldehyde, 97%
- AS-60010
- CS-0374114
- AKOS006336183
- 3-formyl-4-methoxy-benzonitrile
- 21962-53-8
- MFCD13195275
- HJDXZGCTGAWUFZ-UHFFFAOYSA-N
- 3-Formyl-4-methoxybenzonitrile;5-Cyano-2-methoxybenzaldehyde
-
- MDL： MFCD13195275
- Inchi： 1S/C9H7NO2/c1-12-9-3-2-7(5-10)4-8(9)6-11/h2-4,6H,1H3
- InChI Key： HJDXZGCTGAWUFZ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C#N)=CC=1C=O
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 115-120 °C
- Boiling Point: 281.9±20.0 ºC (760 Torr),
- Flash Point: 121.2±12.0 ºC,
- Solubility: Very slightly soluble (0.31 g/l) (25 º C),
- PSA: 50.09000
- LogP: 1.37938
- Sensitiveness: Air Sensitive
3-formyl-4-methoxybenzonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-36
-
Hazardous Material Identification：
- HazardClass：6.1
- Storage Condition：2-8°C
3-formyl-4-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-VN751-50mg |
3-formyl-4-methoxybenzonitrile |
21962-53-8 | 97% | 50mg |
￥267.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-VN751-100mg |
3-formyl-4-methoxybenzonitrile |
21962-53-8 | 97% | 100mg |
￥472.0 | 2022-02-28 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 729426-500MG |
5-Cyano-2-methoxybenzaldehyde |
21962-53-8 | 500mg |
¥807.33 | 2023-11-26 | ||
| abcr | AB542985-250 mg |
5-Cyano-2-methoxybenzaldehyde; . |
21962-53-8 | 250MG |
€127.00 | 2023-04-14 | ||
| abcr | AB542985-1 g |
5-Cyano-2-methoxybenzaldehyde; . |
21962-53-8 | 1g |
€297.00 | 2023-04-14 | ||
| abcr | AB542985-5 g |
5-Cyano-2-methoxybenzaldehyde; . |
21962-53-8 | 5g |
€807.00 | 2023-04-14 | ||
| Alichem | A014000840-1g |
5-Cyano-2-methoxybenzaldehyde |
21962-53-8 | 95% | 1g |
$314.60 | 2023-09-02 | |
| abcr | AB542985-10 g |
5-Cyano-2-methoxybenzaldehyde; . |
21962-53-8 | 10g |
€1,317.00 | 2023-04-14 | ||
| eNovation Chemicals LLC | Y1290218-25g |
5-Cyano-2-methoxybenzaldehyde |
21962-53-8 | 98% | 25g |
$360 | 2024-06-06 | |
| Chemenu | CM133229-1g |
3-formyl-4-methoxybenzonitrile |
21962-53-8 | 95% | 1g |
$226 | 2023-01-09 |
3-formyl-4-methoxybenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:21962-53-8)3-formyl-4-methoxybenzonitrile
Order Number:A851170
Stock Status:in Stock
Quantity:1.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:34
Price ($):174.0
Email:sales@amadischem.com
3-formyl-4-methoxybenzonitrile Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21962-53-8)3-formyl-4-methoxybenzonitrile
Purity:99%
Quantity:1.0g
Price ($):174.0